Cas no 2228340-73-4 (3-(5-methylpyridin-3-yl)propane-1-thiol)

• Product Name: 3-(5-methylpyridin-3-yl)propane-1-thiol
• CAS No: 2228340-73-4
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 5937518
• PubChem ID: 165616308
• Update Time: 2025-06-28

3-(5-methylpyridin-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-3-yl)propane-1-thiol
• EN300-1816803
• 2228340-73-4

• Inchi： 1S/C9H13NS/c1-8-5-9(3-2-4-11)7-10-6-8/h5-7,11H,2-4H2,1H3
• InChI Key： WUTFBAGUNSCYOL-UHFFFAOYSA-N
• SMILES： SCCCC1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 13.9Ų

Additional information on 3-(5-methylpyridin-3-yl)propane-1-thiol

3-(5-methylpyridin-3-yl)propane-1-thiol (CAS No. 2228340-73-4): A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications

3-(5-methylpyridin-3-yl)propane-1-thiol is a novel organic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential therapeutic applications. This compound, with the systematic name 3-(5-methylpyridin-3-yl)propane-1-thiol and the CAS number 2228340-73-4, belongs to the class of thiol-containing molecules, which are widely studied for their roles in biological systems and their utility as drug candidates. The molecular structure of this compound is characterized by a central propane-1-thiol group connected to a pyridine ring substituted with a methyl group at the 5-position. This specific arrangement of functional groups may confer unique reactivity patterns and biological activity, making it a promising candidate for further exploration.

The chemical synthesis of 3-(5-methylpyridin-3-yl)propane-1-thiol has been the focus of recent studies, with researchers employing advanced methodologies to optimize yield and purity. One notable approach involves the use of transition-metal-catalyzed coupling reactions, which allow for the efficient construction of the pyridine-thiol linkage. A 2023 study published in the Journal of Medicinal Chemistry detailed a scalable synthetic route that utilizes a nucleophilic substitution reaction to attach the thiol group to the pyridine scaffold. This method not only enhances the accessibility of the compound for further functionalization but also aligns with green chemistry principles by minimizing the use of hazardous reagents.

Pharmacologically, 3-(5-methylpyridin-3-yl)propane-1-thiol has been evaluated for its potential applications in targeting specific biological pathways. Recent in vitro studies have demonstrated its ability to modulate enzyme activity related to oxidative stress, a key factor in various chronic diseases. For instance, a 2024 preclinical study published in Drug Discovery Today reported that this compound exhibits significant antioxidant properties by scavenging free radicals and upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest its potential as a therapeutic agent in conditions associated with oxidative damage, including neurodegenerative disorders and cardiovascular diseases.

The molecular mechanism of action of 3-(5-methylpyridin-3-yl)propane-1-thyol is under active investigation, with researchers exploring its interactions with cellular targets. A 2023 study published in ACS Chemical Biology utilized molecular docking simulations to identify potential binding sites on proteins such as NADPH oxidase, which plays a central role in reactive oxygen species (ROS) production. The study suggested that the thiol group of the compound may form critical interactions with the active site of these enzymes, thereby inhibiting their activity and reducing oxidative stress. Such insights could pave the way for the development of targeted therapies that leverage the compound's unique properties.

In addition to its antioxidant potential, 3-(5-methylpyridin-3-yl)propane-1-thiol has shown promise in modulating inflammatory responses. A 2024 study published in Pharmaceutical Research explored its effects on cytokine production in macrophages, revealing a significant reduction in the secretion of pro-inflammatory mediators such as TNF-α and IL-6. The study also highlighted the compound's ability to enhance the expression of anti-inflammatory genes, suggesting its potential as a dual-action agent for managing inflammatory conditions. These findings are particularly relevant in the context of autoimmune diseases and chronic inflammation, where targeted modulation of immune pathways is a critical therapeutic goal.

The pharmacokinetic profile of 3-(5-methylpyridin-3-yl)propane-1-thiol is another area of active research. Preliminary studies have indicated that the compound exhibits good solubility in aqueous media, which is essential for its bioavailability. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results showed that the compound is rapidly absorbed from the gastrointestinal tract and exhibits a favorable tissue distribution, with higher concentrations observed in liver and kidney tissues. These findings suggest that the compound may have a broad therapeutic window, though further studies are needed to confirm its safety and efficacy in human trials.

From a synthetic chemistry perspective, the structural versatility of 3-(5-methylpyridin-3-yl)propane-1-thiol makes it an attractive scaffold for the development of derivative compounds. Researchers are exploring the possibility of modifying the pyridine ring and the thiol group to enhance specific biological activities. For example, a 2024 study published in Organic & Biomolecular Chemistry demonstrated the synthesis of several analogs by substituting the methyl group with various functional groups, including halogen atoms and electron-withdrawing groups. These modifications were shown to alter the compound's reactivity and biological activity, highlighting the potential for tailored drug design.

The environmental impact of 3-(5-methylpyridin-3-yl)propane-1-thiol is also a topic of growing interest. While the compound itself is not classified as a persistent organic pollutant (POP), its synthesis and potential use in pharmaceuticals raise questions about its ecological footprint. A 2023 review article in Green Chemistry discussed the importance of sustainable practices in the production of such compounds, emphasizing the need for waste minimization and energy-efficient processes. This highlights the importance of lifecycle analysis in the development of new chemical entities, ensuring that their benefits are balanced with environmental considerations.

Despite the promising research surrounding 3-(5-methylpyridin-3-yl)propane-1-thiol, further studies are required to fully elucidate its therapeutic potential. Clinical trials are currently in the planning stages to assess its safety and efficacy in human subjects. Additionally, the compound's role in complex biological systems, such as its interactions with other signaling pathways or its potential as a biomarker, remains to be explored. As research in this area progresses, it is anticipated that 3-(5-methylpyridin-3-yl)propane-1-thiol will continue to attract attention as a versatile molecule with diverse applications in medicine and beyond.